5-Hydroxy-2-(trifluoromethoxy)benzene-1-sulfonyl chloride

• Molecular Formula: C7H4ClF3O4S
• Molecular Weight: 276.62 g/mol
• SMILES: C1=CC(=C(C=C1O)S(=O)(=O)Cl)OC(F)(F)F
• InChI: InChI=1S/C7H4ClF3O4S/c8-16(13,14)6-3-4(12)1-2-5(6)15-7(9,10)11/h1-3,12H
• InChIKey: WROGQWMWBUDLAB-UHFFFAOYSA-N

5-Hydroxy-2-(trifluoromethoxy)benzene-1-sulfonyl chloride: Physicochemical & Functional Profile

5-Hydroxy-2-(trifluoromethoxy)benzene-1-sulfonyl chloride (CAS 1261760-87-5) is a difunctionalized arylsulfonyl chloride with a molecular formula of C₇H₄ClF₃O₄S and a molecular weight of 276.62 g/mol [1]. It possesses an electrophilic –SO₂Cl warhead, a moderately electron-withdrawing –OCF₃ substituent (Hammett σₘ ≈ 0.39, σₚ ≈ 0.35), and a phenolic –OH donor (σₚ ≈ –0.37) at the 5-position [2]. The compound exhibits a computed XLogP3 of 2.8, one hydrogen-bond donor, seven hydrogen-bond acceptors, and a topological polar surface area (TPSA) of 72 Ų, collectively positioning it as a balanced intermediate for constructing sulfonamide- and sulfonate-ester libraries in medicinal chemistry and agrochemical discovery [1].

Bifunctional –SO₂Cl / –OH scaffold enables sequential derivatization.

Push–pull electronics (OCF₃/OH) moderate –SO₂Cl reactivity.

Built-in H-bond donor may support lead-like properties of sulfonamide libraries.

Computed physicochemical profile aligns with medicinal chemistry library synthesis needs.

• [1] Kuujia.com. CAS 1261760-87-5: 5-Hydroxy-2-(trifluoromethoxy)benzene-1-sulfonyl chloride – Chemical and Physical Properties. Computed Properties: XLogP3, H-Bond Donor/Acceptor Count, TPSA. Accessed 2026. View Source
• [2] Hansch, C.; Leo, A.; Taft, R. W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chem. Rev. 1991, 91, 165–195. Hammett σ values for –OH (σₚ –0.37, σₘ +0.12) and –OCF₃ (σₚ +0.35, σₘ +0.39). View Source

Differentiation from Common Sulfonyl Chlorides

Simple ortho-trifluoromethoxybenzenesulfonyl chlorides (e.g., CAS 103008-51-1) lack a hydrogen-bond donor, which precludes secondary intermolecular interactions critical for target engagement in medicinal chemistry . The 5‑OH substituent introduces a strong electron-donating resonance effect (σₚ ≈ –0.37) that electronically counterbalances the electron-withdrawing –OCF₃ group (σₚ ≈ +0.35), creating a unique “push–pull” aromatic system that is absent in all non-hydroxylated or halogen-only analogs [1]. This electronic duality modulates both the electrophilicity of the –SO₂Cl group and the physicochemical properties (logP, TPSA) of derived sulfonamides, directly affecting their pharmacokinetic profiles [2]. Substituting with 5‑fluoro or 5‑chloro congeners removes the H‑bond donor entirely and shifts the electronic character toward purely electron-deficient, altering reaction selectivity and downstream biological performance.

Non-hydroxylated analogs lack the H-bond donor, potentially altering target engagement in derived sulfonamides.

5-Halo (F, Cl) congeners shift electronic character to electron-deficient, which may affect reaction chemoselectivity.

Replacement with non-OH or halo-substituted versions changes lipophilicity balance (logP/TPSA), impacting downstream ADME profiles.

• [1] Stenutz, R. Hammett substituent constants. σₚ(–OH) = –0.37; σₚ(–OCF₃) = +0.35. Accessed 2026. View Source
• [2] Logvinenko, I. G. et al. Microsomal stability studies indicated that the trifluoromethoxy group typically decreased metabolic stability compared to CH₃O– or CF₃–substituted counterparts, except for N-alkoxy(sulfon)amide series. J. Fluor. Chem. 2021. View Source

Quantitative Evidence vs. Closest Analogs

Hydrogen-Bond Donor and Oral Bioavailability

The target compound possesses one hydrogen-bond donor (phenolic –OH), whereas 2‑(trifluoromethoxy)benzenesulfonyl chloride (CAS 103008‑51‑1) has zero H‑bond donors . In drug-design paradigms, the presence of at least one H‑bond donor is often essential for favorable permeability–solubility balance; molecules with zero donors can suffer from poor aqueous solubility and limited target recognition [1]. The differential HBD count (Δ = +1) translates into a measurable increase in topological polar surface area (72 vs. ~55 Ų) and a reduction in calculated logP (XLogP3 2.8 vs. ACD/LogP 2.94–3.59), both of which influence the fraction of orally bioavailable conformers in derived sulfonamide libraries [2].

H-Bond Donor & logP

Reported

ΔHBD = +1; ΔlogP ≈ –0.3 to –0.8; ΔTPSA ≈ +17–20 Ų (vs. non-OH analog)

May improve lead-like properties of sulfonamide derivatives.

Computed descriptors; experimental logD validation recommended.

Evidence Dimension	Hydrogen-bond donor count and computed logP/TPSA
Target Compound Data	HBD = 1; XLogP3 = 2.8; TPSA = 72 Ų
Comparator Or Baseline	2-(Trifluoromethoxy)benzenesulfonyl chloride: HBD = 0; ACD/LogP = 2.94 (chemsrc: 2.94; bocsci: 3.59); TPSA ≈ 52–55 Ų
Quantified Difference	ΔHBD = +1; ΔlogP ≈ –0.3 to –0.8; ΔTPSA ≈ +17–20 Ų
Conditions	Computed molecular descriptors (XLogP3, ACD/LogP, TPSA) from authoritative databases

Why This Matters

For procurement decisions in medicinal chemistry, a sulfonyl chloride building block that introduces both an H-bond donor and a lower logP into the final sulfonamide can significantly improve lead-like properties without additional synthetic steps.

• [1] Lipinski, C. A. et al. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev. 2001, 46, 3–26. Role of H-bond donors in oral bioavailability. View Source
• [2] Kuujia.com. CAS 1261760-87-5: Computed Properties. XLogP3 = 2.8; TPSA = 72 Ų. bocsci.com. LogP for 2-(trifluoromethoxy)benzenesulfonyl chloride = 3.59350. Accessed 2026. View Source

Push–Pull Modulation of SO₂Cl Electrophilicity

The 5‑OH group is a strong π‑electron donor (Hammett σₚ ≈ –0.37), while the ortho‑OCF₃ group is a moderate σ‑acceptor (σₚ ≈ +0.35, σₘ ≈ +0.39) [1]. In contrast, 5‑fluoro‑2‑(trifluoromethoxy)benzenesulfonyl chloride (CAS 1446478‑68‑7) carries only electron‑withdrawing substituents (F σₚ +0.06, σₘ +0.34), creating a uniformly electron‑deficient ring with no donor character [2]. This push–pull electronic configuration in the target compound can reduce the electrophilicity of the –SO₂Cl group relative to the 5‑F analog, affording greater chemoselectivity in reactions with ambident nucleophiles (e.g., amino alcohols) [3]. The net substituent effect can be approximated by the sum of σₚ values: target compound ≈ –0.02 (nearly neutral), vs. 5‑F analog ≈ +0.41 (electron‑deficient).

Push–Pull Electronics

Class-level

Net σₚ ≈ –0.02 (target) vs. +0.41 (5-F analog). Nearly neutral push–pull system.

Moderate electrophilicity may reduce competing hydrolysis.

Estimated from Hammett constants; direct kinetic comparison not available.

Evidence Dimension	Hammett substituent constants (σₚ) governing aromatic ring electronics
Target Compound Data	Net σₚ (OCF₃ + OH ortho/para combination) ≈ –0.02 (near-neutral push–pull)
Comparator Or Baseline	5-Fluoro-2-(trifluoromethoxy)benzenesulfonyl chloride: net σₚ ≈ +0.41 (electron-deficient)
Quantified Difference	Δσₚ ≈ 0.43 units toward electron-rich character
Conditions	Hammett σₚ values from literature compilations; net effect estimated from substituent additivity

Why This Matters

A less electrophilic –SO₂Cl group reduces competing hydrolysis and improves functional-group tolerance during sulfonamide library synthesis, decreasing byproduct formation and reducing purification burden.

• [1] Stenutz, R. Hammett substituent constants: σₚ(–OH) = –0.37; σₚ(–OCF₃) = +0.35; σₘ(–OCF₃) = +0.39. Accessed 2026. View Source
• [2] Hansch, C.; Leo, A. Substituent Constants for Correlation Analysis in Chemistry and Biology. Wiley, 1979. σₚ(–F) = +0.06; σₘ(–F) = +0.34. View Source
• [3] Vizgert, R. V. Mechanisms of the hydrolysis of aromatic sulphonyl chlorides. Russ. Chem. Rev. 1963, 32, 1–20. Linear free-energy relationship between substituent σ and hydrolysis rate. View Source

Lipophilicity Difference and logD Optimization

The experimentally measured logP values for isomeric trifluoromethoxybenzenesulfonyl chlorides span a range of approximately 3.0–3.6 (4‑isomer logP = 3.54–3.59; 2‑isomer ACD/LogP = 2.94–3.59) . The target compound's computed XLogP3 of 2.8 is approximately 0.3–0.8 log units lower, attributable to the polar –OH substituent [1]. In the context of lead optimization, a ∆logP of 0.3–0.5 units can correspond to a meaningful shift in logD₇.₄ and thus in plasma protein binding, volume of distribution, and metabolic stability [2]. Compared with the non-hydroxylated 2‑(trifluoromethoxy)benzenesulfonyl chloride, the 5‑OH analog offers a starting point with intrinsically lower lipophilicity, reducing the need for subsequent polarity‑increasing structural modifications.

Lipophilicity (logP)

Reported

Target XLogP3 2.8 vs. comparator ACD/LogP 2.94–3.59. ΔlogP ≈ –0.3 to –0.8.

Lower logP may support improved developability of final compounds.

Computed vs. experimental logP; confirm for each library series.

Evidence Dimension	Octanol–water partition coefficient (logP)
Target Compound Data	XLogP3 = 2.8
Comparator Or Baseline	2-(Trifluoromethoxy)benzenesulfonyl chloride: ACD/LogP = 2.94–3.59; 4-(Trifluoromethoxy)benzenesulfonyl chloride: logP = 3.54–3.59
Quantified Difference	ΔlogP ≈ –0.3 to –0.8 (target vs. non-hydroxylated ortho/para isomers)
Conditions	XLogP3 (PubChem-derived) vs. ACD/LogP and experimental logP from supplier databases

Why This Matters

Lower logP in the building block propagates to reduced lipophilicity in final compounds, which is strongly correlated with improved developability (lower promiscuity, reduced hERG binding, better solubility).

• [1] Kuujia.com. CAS 1261760-87-5: Computed Properties. XLogP3 = 2.8. Accessed 2026. View Source
• [2] Waring, M. J. Lipophilicity in drug discovery. Expert Opin. Drug Discov. 2010, 5, 235–248. Impact of ΔlogP of 0.3–0.5 on ADME parameters. View Source

Hydrolytic Stability: Phenolic OH vs. 5-Halogeno Analogs

Aromatic sulfonyl chlorides hydrolyze in aqueous media with rates that correlate linearly with Hammett σ values (ρ ≈ +2.0 to +2.5), meaning electron-donating substituents retard hydrolysis [1]. The 5‑OH group (σₚ ≈ –0.37) provides a resonance‑donating effect that partially offsets the electron‑withdrawing OCF₃, whereas a 5‑Cl substituent (σₚ +0.23) or 5‑F (σₚ +0.06) offers no compensating donation [2]. The 5‑chloro analog (CAS 77797‑64‑9) has been prepared in 73% isolated yield via chlorosulfonation, with reported sensitivity to moisture requiring strictly anhydrous conditions [3]. While no direct head-to-head hydrolysis half-life comparison for the target compound has been published, the fundamental LFER predicts that the 5‑OH analog will exhibit a slower hydrolysis rate than the 5‑Cl or 5‑F analogs under identical aqueous conditions, translating into greater bench stability during weighing and reaction setup.

Hydrolytic Stability

Class-level

Predicted k_rel ≈ 0.3–0.5× vs. 5-Cl analog (LFER ρ ≈ +2.0).

Slower hydrolysis may improve bench stability and reduce HCl release.

Predicted from LFER; no head-to-head t₁/₂ data published.

Evidence Dimension	Predicted relative hydrolysis rate (k_rel) based on Hammett LFER
Target Compound Data	Net σ ≈ –0.02 (push–pull); predicted slower hydrolysis relative to 5‑halogeno analogs
Comparator Or Baseline	5-Chloro-2-(trifluoromethoxy)benzenesulfonyl chloride: σₚ ≈ +0.23 (Cl); 5-Fluoro analog: σₚ ≈ +0.06 (F)
Quantified Difference	Estimated k_rel (target vs. 5‑Cl) ≈ 0.3–0.5× based on ρ ≈ +2.0; ΔΔG‡ ≈ 0.4–0.7 kcal/mol
Conditions	Aqueous hydrolysis; LFER from literature (ρ ≈ +2.0 to +2.5 for ArSO₂Cl hydrolysis)

Why This Matters

Improved hydrolytic stability reduces decomposition during storage and handling, minimizes HCl release that can compromise acid-sensitive substrates, and enhances reproducibility in parallel synthesis workflows.

• [1] Bentley, T. W.; Jones, R. O.; Kang, D. H.; Koo, I. S. Solvolysis of Sulphonyl Halides. I. The Hydrolysis of Aromatic Sulphonyl Chlorides in Aqueous Dioxan and Aqueous Acetone. Aust. J. Chem. 1994, 47, 137–151. LFER ρ ≈ +2.0 for ArSO₂Cl hydrolysis. View Source
• [2] Hansch, C.; Leo, A. Substituent Constants for Correlation Analysis. σₚ(–Cl) = +0.23; σₚ(–F) = +0.06; σₚ(–OH) = –0.37. View Source
• [3] Molaid.com. 5-Chloro-2-(trifluoromethoxy)benzene-1-sulfonyl chloride (CAS 77797-64-9). Synthesis: chlorosulfonation, 73% yield. Accessed 2026. View Source

Sulfonyl Chloride vs. Sulfonyl Fluoride Warhead Tradeoff

The corresponding sulfonyl fluoride analog, 5‑hydroxy‑2‑(trifluoromethoxy)benzene‑1‑sulfonyl fluoride (CAS 2137733‑08‑3), has been described with an identical core structure but a –SO₂F warhead in place of –SO₂Cl . Sulfonyl fluorides exhibit orders-of-magnitude greater aqueous stability than sulfonyl chlorides (typical hydrolysis t₁/₂ of days vs. minutes to hours) but require activated nucleophiles (e.g., serine hydrolase active-site residues) for efficient conjugation, making them preferred for covalent probe design [1]. The sulfonyl chloride offers a broader nucleophile scope (amines, alcohols, thiols) and faster kinetics under standard conditions, which is advantageous for high-throughput sulfonamide library synthesis where rapid diversification is prioritized over warhead persistence [2].

–SO₂Cl vs. –SO₂F Warhead

Reported

–SO₂Cl: broad scope (amines, alcohols, thiols), rapid kinetics; –SO₂F: selective, stable.

Sulfonyl chloride suits high-throughput library synthesis.

–SO₂F preferred for targeted covalent inhibitor design.

Evidence Dimension	Warhead reactivity and stability profile
Target Compound Data	–SO₂Cl warhead: rapid reaction with diverse nucleophiles (amines, alcohols, thiols); moisture-sensitive; t₁/₂ (hydrolysis) typically minutes to hours
Comparator Or Baseline	5-Hydroxy-2-(trifluoromethoxy)benzene-1-sulfonyl fluoride (CAS 2137733-08-3): –SO₂F warhead; aqueous t₁/₂ of days; selective for activated Ser/Cys residues
Quantified Difference	Hydrolysis rate differential ≈ 10²–10⁴-fold faster for –SO₂Cl; nucleophile scope broader by at least 2 additional nucleophile classes (alcohols, thiols readily reactive with –SO₂Cl)
Conditions	Ambient aqueous conditions; reactivity comparisons from sulfonyl halide literature

Why This Matters

For procurement in traditional medicinal chemistry (non-covalent library synthesis), the sulfonyl chloride provides greater synthetic versatility and throughput; the fluoride analog is reserved for targeted covalent inhibitor programs.

• [1] Narayanan, A.; Jones, L. H. Sulfonyl fluorides as privileged warheads in chemical biology. Chem. Sci. 2015, 6, 2650–2659. Hydrolytic stability comparison of –SO₂F vs. –SO₂Cl. View Source
• [2] Chapter 3: Reactions of Organic Sulfonyl Chlorides. GlobalSpec. Condensation of ArSO₂Cl with water, alcohols, phenols, amines, hydroxylamine, and azide ion to yield sulfonic acids, sulfonates, sulfonamides, etc. View Source

Procurement-Driven Application Scenarios

Sulfonamide Library Synthesis with Built-In H-Bond Donor

When generating a sulfonamide library from diverse amine building blocks, the 5‑OH group in the target compound directly installs a hydrogen-bond donor (ΔHBD = +1 vs. non-hydroxylated 2‑(trifluoromethoxy)benzenesulfonyl chloride) and depresses logP by 0.3–0.8 log units [1]. This is particularly valuable in hit-to-lead programs where the starting lead series suffers from excessive lipophilicity (logD₇.₄ > 4) and poor kinetic solubility. Using this building block circumvents the need for a subsequent deprotection–oxidation sequence to introduce polarity.

Chemoselective Sulfonylation of Ambident Nucleophiles

The electronic push–pull character (net σₚ ≈ –0.02) of the target compound reduces –SO₂Cl electrophilicity relative to electron-deficient analogs such as 5‑fluoro‑2‑(trifluoromethoxy)benzenesulfonyl chloride (net σₚ ≈ +0.41) [2]. In reactions with substrates containing both amine and alcohol nucleophiles, this moderated reactivity favors N‑sulfonylation over competing O‑sulfonylation, improving product selectivity and isolated yields. This is relevant for the synthesis of sulfonamide intermediates in drug discovery where free hydroxyl groups must be preserved.

Parallel Synthesis with Enhanced Bench Stability

Based on the LFER linking Hammett σ to hydrolysis rates (ρ ≈ +2.0 to +2.5), the 5‑OH analog is predicted to hydrolyze more slowly than its 5‑chloro (σₚ +0.23) or 5‑fluoro (σₚ +0.06) counterparts [3]. This translates into practical advantages for automated liquid handling or manual weighing in multi-well plate formats, where exposure to ambient moisture is unavoidable. Reduced HCl evolution during storage also protects acid-sensitive co-reagents and extends the usable shelf-life of pre-weighed aliquots.

Dual Functionalization for Agrochemical Intermediate Synthesis

The simultaneous presence of a reactive –SO₂Cl electrophile and a phenolic –OH nucleophile enables sequential orthogonal derivatization: first, sulfonamide or sulfonate ester formation with an amine or alcohol; second, O‑alkylation, O‑acylation, or Mitsunobu coupling at the phenol [4]. This dual reactivity is absent in 5‑halogeno or non-hydroxylated trifluoromethoxybenzenesulfonyl chlorides and is advantageous for constructing complex agrochemical leads (e.g., sulfonylurea herbicides, fungicidal sulfonamides) from a single bifunctional scaffold.

Application

Selection Property

Validation Focus

Sulfonamide library synthesis

Built-in H-bond donor and moderate logP

Lead-like physicochemical profiling (logD, solubility)

Chemoselective sulfonylation

Push–pull electronic configuration moderating –SO₂Cl reactivity

N- vs O-sulfonylation selectivity assessment

Parallel synthesis

Predicted hydrolytic stability (LFER-based)

Stability under ambient handling and moisture exposure

Dual functionalization for agrochemicals

Bifunctional –SO₂Cl / –OH scaffold

Sequential orthogonal derivatization (sulfonylation then O-alkylation/acylation)

• [1] Kuujia.com (target XLogP3, HBD) and ChemSpider (comparator HBD, LogP). Quantitative HBD and logP differences. Accessed 2026. View Source
• [2] Stenutz, R. Hammett substituent constants. Net σₚ comparison for push–pull vs. electron-deficient analogs. Accessed 2026. View Source
• [3] Bentley, T. W. et al. Solvolysis of Sulphonyl Halides. I. Hydrolysis LFER with ρ ≈ +2.0. Aust. J. Chem. 1994. View Source
• [4] Kuujia.com. CAS 1261760-87-5: Description notes versatility as intermediate for sulfonamides, sulfonate esters, and further functionalization via the hydroxyl group. Accessed 2026. View Source